Methanone, [6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]phenyl-

• CAS No.: 63675-86-5
• Molecular Formula: C21H14O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-phenylmethanone
• InChI: InChI=1S/C21H14O3S/c22-15-8-6-14(7-9-15)21-19(20(24)13-4-2-1-3-5-13)17-11-10-16(23)12-18(17)25-21/h1-12,22-23H
• InChI Key: YDZRLGBITFJWPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(SC3=C2C=CC(=C3)O)C4=CC=C(C=C4)O

Description

Methanone, [6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]phenyl- is a useful research compound. Its molecular formula is C21H14O3S and its molecular weight is 346.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methanone, [6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methanone, [6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2.5 g (6.7 mmol) of [2-(4-methoxyphenyl)-6-methoxybenzo[b]thien-3-yl][phenyl] methanone mixed with 10 g of pyridine hydrochloride and fused at 220° C. for 1.5 hours. The reaction mixture was poured into ice-water and mixture extracted with 500 mL of EtOAc. The EtOAc layer was separated, washed with brine, dried with MgSO4, and evaporated to a yellow oil. The product was crystallized from MeOH--HOH. This yielded 2.1 g of the title compound as yellow crystalline solid.